Cas no 2137481-37-7 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2137481-37-7
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 5772112
• PubChem ID: 165800631
• Update Time: 2025-06-14

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1141305
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid
• 2137481-37-7
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid

• Inchi： 1S/C24H25N3O5/c1-2-11-31-16-12-25-27(13-16)14-22(23(28)29)26-24(30)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,12-13,21-22H,2,11,14-15H2,1H3,(H,26,30)(H,28,29)
• InChI Key： MXWRVJIQLBBTIH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=C(C=N1)OCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.17942091g/mol
• Monoisotopic Mass: 435.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid

Comprehensive Analysis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid (CAS No. 2137481-37-7)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid (CAS No. 2137481-37-7) is a specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a propoxy-substituted pyrazole moiety, makes it a valuable building block for researchers exploring bioactive molecules and drug discovery. As the demand for custom peptide synthesis and targeted therapeutics grows, this compound has garnered attention for its potential in structure-activity relationship (SAR) studies.

One of the most searched topics in pharmaceutical research is the role of Fmoc-protected compounds in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this molecule provides temporary protection for the amino group, enabling selective deprotection under mild basic conditions. This feature is critical for automated peptide synthesis, a technique widely used in biotechnology and academic research. Users frequently search for "Fmoc amino acid derivatives" and "peptide coupling reagents," highlighting the relevance of this compound in modern chemical biology.

The 4-propoxy-1H-pyrazol-1-yl side chain in this molecule introduces intriguing pharmacophoric properties. Pyrazole derivatives are known for their heterocyclic diversity and appear in many FDA-approved drugs, particularly in anti-inflammatory and kinase inhibitor applications. Researchers exploring "pyrazole-based drug design" or "scaffold hopping strategies" may find this compound valuable for lead optimization. Its propoxy substitution further enhances lipophilicity, a key parameter in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

From a synthetic chemistry perspective, the carboxylic acid functionality allows for diverse conjugation reactions, making it suitable for linker design in PROTACs (Proteolysis Targeting Chimeras)—a hot topic in degradation therapeutics. Searches for "PROTAC linker chemistry" and "E3 ligase ligands" have surged, aligning with this compound's potential utility. Additionally, its chiral center at the α-amino acid position is crucial for stereoselective synthesis, addressing another frequent query: "how to control stereochemistry in peptide analogs."

In material science, such functionalized amino acids are explored for self-assembling peptides and biomaterials. The Fmoc group itself can participate in π-π stacking, a property leveraged in nanostructure fabrication. This interdisciplinary appeal bridges chemical synthesis with nanotechnology, answering search trends like "peptide-based hydrogels" and "bioinspired materials."

Quality control of CAS 2137481-37-7 involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry—keywords often paired with "purity verification" in scientific literature. The compound’s stability under ambient storage conditions (another common search phrase) makes it practical for laboratory use. Furthermore, its solubility profile in polar aprotic solvents (e.g., DMF, DMSO) is frequently documented, addressing practical concerns in reaction optimization.

As computational chemistry gains traction, molecular docking studies involving pyrazole-containing ligands have increased. This compound’s 3D conformation could be modeled to predict protein-ligand interactions, responding to searches like "in silico drug design tools." Its hydrogen bond acceptor/donor sites also make it a candidate for fragment-based drug discovery (FBDD), a trending subtopic in hit identification.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxy-1H-pyrazol-1-yl)propanoic acid represents a versatile tool at the intersection of peptide chemistry, medicinal chemistry, and materials science. Its alignment with high-search-volume themes—from SPPS protocols to kinase inhibitor scaffolds—ensures its continued relevance in both academic and industrial research settings.